Cas no 1374524-68-1 (2H-1-Benzopyran-7-ol, 3,4-dihydro-3,4-bis(4-hydroxyphenyl)-8-methyl-, (3R,4S)-)

• Product Name: 2H-1-Benzopyran-7-ol, 3,4-dihydro-3,4-bis(4-hydroxyphenyl)-8-methyl-, (3R,4S)-
• CAS No: 1374524-68-1
• MF: C₂₂H₂₀O₄
• MW: 348.391806602478
• CID: 2855071
• PubChem ID: 68026984
• Update Time: 2024-11-06

2H-1-Benzopyran-7-ol, 3,4-dihydro-3,4-bis(4-hydroxyphenyl)-8-methyl-, (3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 843G0TDV51
• (3R,4S)-3,4-bis(4-hydroxyphenyl)-8-methyl-3,4-dihydro-2H-chromen-7-ol
• 4,4'-(7-Hydroxy-8-methylchroman-3,4-diyl)diphenol
• GTPL7961
• DB13062
• 2H-1-Benzopyran-7-ol, 3,4-dihydro-3,4-bis(4-hydroxyphenyl)-8-methyl-, (3R,4S)-
• Q27083823
• 4,4'-((3R,4S)-7-Hydroxy-8-methylchroman-3,4-diyl)diphenol
• GLXC-15476
• ME 344 [WHO-DD]
• DTXSID701031261
• 1374524-68-1
• CHEMBL5314386
• SCHEMBL10073998
• UNII-843G0TDV51
• CS-0063310
• mTOR1/2 Kinase Inhibitor ME-344
• (3R,4S)-3,4-bis(4-hydroxyphenyl)-8-methyl-3,4-dihydro-2H-1-benzopyran-7-ol
• Me 344
• HY-112749
• NS00073416
• ME-344

• Inchi： 1S/C22H20O4/c1-13-20(25)11-10-18-21(15-4-8-17(24)9-5-15)19(12-26-22(13)18)14-2-6-16(23)7-3-14/h2-11,19,21,23-25H,12H2,1H3/t19-,21-/m0/s1
• InChI Key： QVCAATSEPLQVBX-FPOVZHCZSA-N
• SMILES： O1C2C(C)=C(C=CC=2[C@H](C2C=CC(=CC=2)O)[C@H](C2C=CC(=CC=2)O)C1)O

Computed Properties

• Exact Mass: 348.13615911 g/mol
• Monoisotopic Mass: 348.13615911 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 69.9
• Molecular Weight: 348.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavanols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavans Isoflavanols